Cas no 2097868-61-4 (N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-4-amine)

• Product Name: N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-4-amine
• CAS No: 2097868-61-4
• MF: C₁₇H₁₇FN₄O
• MW: 312.341486692429
• CID: 5973796
• PubChem ID: 126853426
• Update Time: 2025-08-05

N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-4-amine
• F6550-6851
• N-{1-[1-(4-fluorophenyl)cyclopropanecarbonyl]azetidin-3-yl}pyrimidin-4-amine
• [1-(4-fluorophenyl)cyclopropyl]-[3-(pyrimidin-4-ylamino)azetidin-1-yl]methanone
• AKOS032461660
• 2097868-61-4

• Inchi： 1S/C17H17FN4O/c18-13-3-1-12(2-4-13)17(6-7-17)16(23)22-9-14(10-22)21-15-5-8-19-11-20-15/h1-5,8,11,14H,6-7,9-10H2,(H,19,20,21)
• InChI Key： XMYALMGOBDFABZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(N2CC(C2)NC2C=CN=CN=2)=O)CC1

Computed Properties

• Exact Mass: 312.13863934g/mol
• Monoisotopic Mass: 312.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.1Ų

Additional information on N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-4-amine

N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-4-amine: A Comprehensive Overview

The compound N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-4-amine (CAS No. 2097868-61-4) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a pyrimidine ring, a cyclopropane moiety, and a fluorophenyl group. These elements collectively contribute to its intriguing chemical properties and biological activities.

Recent studies have highlighted the importance of azetidine derivatives in the development of novel therapeutic agents. Azetidine, a four-membered ring compound, is known for its rigidity and ability to form stable conformations, making it an attractive scaffold for drug design. The integration of a cyclopropane group further enhances the molecule's structural diversity, offering opportunities for improved pharmacokinetic profiles and target specificity.

The presence of a pyrimidine ring in this compound is particularly noteworthy. Pyrimidines are well-known for their role in nucleic acids and are widely used as building blocks in pharmaceuticals. The substitution pattern on the pyrimidine ring can significantly influence the molecule's electronic properties and bioactivity. In this case, the 4-amino group provides a site for potential functionalization, enabling the exploration of diverse biological interactions.

One of the most promising applications of this compound lies in its potential as an antitumor agent. Recent research has demonstrated that certain azetidine-containing molecules exhibit selective cytotoxicity against cancer cells, suggesting their potential as targeted therapies. The incorporation of a fluorophenyl group further modulates the molecule's lipophilicity and bioavailability, which are critical factors in drug design.

In addition to its therapeutic potential, this compound has also been investigated for its role in enzyme inhibition. The cyclopropane moiety is known to act as a strained alkene mimic, which can interact with specific enzymatic sites. This property makes it a valuable tool in the study of enzyme mechanisms and the development of inhibitors for diseases such as cancer and neurodegenerative disorders.

The synthesis of N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-4-amine involves a series of intricate chemical reactions, including cyclization, substitution, and coupling steps. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

From an analytical standpoint, this compound has been extensively characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided valuable insights into its molecular structure and conformational preferences, which are essential for understanding its biological behavior.

Looking ahead, the development of N-{1-1-(4-fluorophenyl)cyclopropanecarbonylazetidin-3-yl}pyrimidin-4-amine represents a significant step forward in the field of medicinal chemistry. Its unique combination of structural features and biological activities positions it as a promising candidate for further research and potential clinical applications.